![molecular formula C13H16N2O4S B2792554 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-isobutylacetamide CAS No. 571926-51-7](/img/structure/B2792554.png)
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-isobutylacetamide
Overview
Description
The compound is a derivative of isothiazole, which is a type of heterocyclic compound . Isothiazole, or 1,2-thiazole, is an organic compound consisting of a 5-membered ring that includes an unsaturated bond and an S-N bond . The compound also seems to contain an acetamide group, which is a functional group consisting of a carbonyl group (C=O) linked to nitrogen.
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure. Isothiazoles can undergo a variety of reactions, including oxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact structure. For example, the compound 3-Oxobenzo[d]isothiazole-2(3H)-carbaldehyde 1,1-dioxide has a molecular weight of 211.2 .Scientific Research Applications
Biocides
Isothiazolinones, which include the compound , are used as biocides due to their bacteriostatic and fungiostatic activity . They are effective in controlling the growth of bacteria and fungi, making them useful in various industries.
Cosmetic Industry
The compound’s bacteriostatic and fungiostatic properties make it valuable in the cosmetic industry . It can be used as a preservative to prevent the growth of microorganisms in cosmetic products.
Industrial Usage
In addition to cosmetics, isothiazolinones are also used as chemical additives for occupational and industrial usage . They can be used in water treatment, in paints, and in the paper industry to prevent microbial growth.
Antimicrobial Properties
Isothiazoles, which include the compound , have been found to have useful biological properties such as antimicrobial, antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory activities .
Protease Inhibitors
Isothiazoles have been described to act as inhibitors of proteases for the treatment of anxiety and depression . This makes the compound potentially useful in the development of new treatments for these conditions.
Aldose Reductase Inhibitors
The compound could also act as an inhibitor of aldose reductase . Aldose reductase is an enzyme involved in the metabolism of glucose, and inhibitors of this enzyme have potential applications in the treatment of complications of diabetes.
Antifouling Paints
Compounds synthesized from the benzo[d]isothiazole-3(2H)-one and aromatic acid, which include the compound , have been found to be effective in antifouling paints . These paints are used to prevent marine organisms from attaching to the hulls of ships.
Antibacterial Applications
The compound has been found to be active against six bacterials, with an inhibiting rate of 90% at the concentration of 32 µg/ml against Gram-positive bacterials . This suggests potential applications in the development of new antibacterial agents.
Safety and Hazards
The safety and hazards associated with this compound would depend on its exact structure and properties. For example, the compound 3-Oxobenzo[d]isothiazole-2(3H)-carbaldehyde 1,1-dioxide has hazard statements H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
N-(2-methylpropyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4S/c1-9(2)7-14-12(16)8-15-13(17)10-5-3-4-6-11(10)20(15,18)19/h3-6,9H,7-8H2,1-2H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBBMCHVTMHPTFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)CN1C(=O)C2=CC=CC=C2S1(=O)=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-isobutylacetamide | |
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